BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling EINECS 286-867-8: A Case of
Undefined Chemical Identity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Einecs 286-867-8

Cat. No.: B15187385

For researchers, scientists, and drug development professionals, the precise identification of a
chemical substance is the bedrock of any investigation. However, in the realm of chemical
regulation, not all substances can be defined by a discrete chemical structure and a specific
IUPAC name. A case in point is the substance identified by the European Inventory of Existing
Commercial Chemical Substances (EINECS) number 286-867-8. An in-depth analysis reveals
that this identifier does not correspond to a single, well-defined molecule but rather to a
substance of Unknown or Variable composition, Complex reaction products or Biological
materials (UVCB).

The Nature of UVCB Substances

Under the European Union's REACH (Registration, Evaluation, Authorisation and Restriction of
Chemicals) regulation, substances are broadly categorized into two main groups: "well-defined
substances" and "UVCB substances".[1] Well-defined substances have a specified qualitative
and quantitative composition. In contrast, UVCB substances are characterized by having a
significant number of constituents, a composition that is largely unknown, and a high degree of
variability that is often unpredictable.[1][2] Due to this complexity, their identity is often defined
by their manufacturing process rather than a specific chemical formula.

The substance associated with EINECS 286-867-8 falls into this UVCB category. Descriptions
of this substance include "A scum formed on the surface of antimonial lead. Consists primarily
of sodium arsenate and sodium antimonate with some lead oxide and free caustic soda" and
"Slimes and Sludges, copper-lead ore roasting off gas scrubbing, arsenic-contg.". These
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descriptions highlight that EINECS 286-867-8 represents a complex mixture derived from
industrial processes, precluding the assignment of a single chemical structure or IUPAC name.

Implications for a Technical Guide

The UVCB nature of EINECS 286-867-8 presents a fundamental obstacle to the creation of a
detailed technical guide as requested. The core requirements of such a guide, including the
presentation of quantitative data in structured tables, detailed experimental protocols, and the
visualization of signaling pathways, are all predicated on the existence of a specific,
characterizable chemical entity.

Without a defined molecular structure, it is not possible to:

» Source and compile consistent quantitative data: Physicochemical properties, toxicological
data, and pharmacokinetic parameters are all tied to a specific molecular entity. For a UVCB
substance, these properties would be highly variable and dependent on the specific batch
and manufacturing process.

¢ Provide meaningful experimental protocols: Methodologies for synthesis, analysis, or
biological testing are designed for a specific compound. Protocols for a complex and variable
mixture would be non-standard and highly context-dependent.

« lllustrate specific biological interactions: Signaling pathway diagrams depict the interaction of
a defined molecule with biological targets. For a complex mixture like EINECS 286-867-8,
the biological effects would be the result of the combined and potentially synergistic or
antagonistic actions of its many components, making a singular pathway representation
impossible.

In conclusion, while the EINECS number 286-867-8 serves as an identifier for regulatory
purposes under REACH, it does not denote a substance with a discrete chemical structure. As
a UVCB substance, its composition is inherently complex and variable, making it impossible to
provide a specific IUPAC name or the detailed technical and experimental information typically
associated with a well-defined chemical compound. Therefore, the creation of an in-depth
technical guide with the specified requirements is not feasible for this particular EINECS entry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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